Cas no 147128-79-8 (N-Desethyl N-Acetyl Dorzolamide)

• Product Name: N-Desethyl N-Acetyl Dorzolamide
• CAS No: 147128-79-8
• MF: C₁₀H₁₄N₂O₅S₃
• MW: 338.42
• CID: 4670592
• Update Time: 2025-05-23

N-Desethyl N-Acetyl Dorzolamide Chemical and Physical Properties

Names and Identifiers

• N-Desethyl N-Acetyl Dorzolamide

Additional information on N-Desethyl N-Acetyl Dorzolamide

Comprehensive Overview of N-Desethyl N-Acetyl Dorzolamide (CAS No. 147128-79-8): Properties, Applications, and Research Insights

N-Desethyl N-Acetyl Dorzolamide (CAS No. 147128-79-8) is a biologically active metabolite of Dorzolamide, a well-known carbonic anhydrase inhibitor widely used in ophthalmology. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications and unique biochemical properties. As the demand for precision medicine grows, understanding metabolites like N-Desethyl N-Acetyl Dorzolamide becomes critical for optimizing drug efficacy and safety profiles.

The chemical structure of N-Desethyl N-Acetyl Dorzolamide features modifications at the ethyl and acetyl groups, which influence its pharmacokinetics and binding affinity to carbonic anhydrase isoforms. Researchers are particularly interested in its role as a biomarker for monitoring Dorzolamide metabolism in patients undergoing glaucoma treatment. Recent studies suggest that this metabolite may contribute to the drug's overall pharmacological activity, sparking debates about its inclusion in therapeutic drug monitoring protocols.

In analytical chemistry, N-Desethyl N-Acetyl Dorzolamide serves as an important reference standard for developing sensitive LC-MS/MS methods. Laboratories worldwide are developing innovative techniques to quantify this metabolite in biological matrices, addressing the growing need for personalized medicine approaches. The compound's stability under various pH conditions makes it particularly valuable for method validation studies.

From a drug development perspective, N-Desethyl N-Acetyl Dorzolamide represents an interesting case study in metabolite safety assessment. Regulatory agencies increasingly emphasize the characterization of major human metabolites during drug development, especially those exceeding 10% of parent drug exposure. This has led to heightened interest in synthesizing and studying N-Desethyl N-Acetyl Dorzolamide as part of comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) profiling.

The synthesis of N-Desethyl N-Acetyl Dorzolamide typically involves selective deethylation and acetylation of the parent compound, requiring specialized knowledge in organic chemistry. Process optimization for large-scale production remains an active area of research, with recent publications highlighting novel catalytic approaches that improve yield and purity. These advancements are particularly relevant for reference standard manufacturers serving the pharmaceutical industry.

Emerging research explores potential off-target effects of N-Desethyl N-Acetyl Dorzolamide on other carbonic anhydrase-dependent physiological processes. Some studies suggest possible applications beyond ophthalmology, including metabolic disorders where carbonic anhydrase modulation might prove beneficial. However, these potential applications require further validation through rigorous clinical trials.

Quality control of N-Desethyl N-Acetyl Dorzolamide presents unique challenges due to its polar nature and potential for degradation. Advanced analytical techniques such as UHPLC coupled with high-resolution mass spectrometry are becoming standard for characterizing this compound. The pharmaceutical industry continues to develop robust stability-indicating methods to ensure accurate quantification in various matrices.

Environmental fate studies of N-Desethyl N-Acetyl Dorzolamide have gained attention as regulators focus on pharmaceutical pollution. While not classified as environmentally hazardous, its persistence in wastewater and potential ecological impacts are being investigated. This aligns with growing concerns about sustainable pharmacy practices and green chemistry initiatives.

The global market for N-Desethyl N-Acetyl Dorzolamide reference standards has shown steady growth, driven by increasing regulatory requirements for metabolite characterization. Pharmaceutical companies and CROs are investing in advanced analytical capabilities to study drug metabolites throughout the development lifecycle. This trend reflects broader shifts toward data-driven drug development and personalized medicine.

Future research directions for N-Desethyl N-Acetyl Dorzolamide may include crystallographic studies to elucidate its binding mode with carbonic anhydrase isoforms, computational modeling to predict its distribution patterns, and investigation of potential drug-drug interactions mediated by this metabolite. Such studies could provide valuable insights for optimizing Dorzolamide-based therapies and developing next-generation carbonic anhydrase modulators.

For researchers working with N-Desethyl N-Acetyl Dorzolamide, proper handling and storage conditions are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions should be followed when handling this material. The scientific community continues to share best practices through peer-reviewed publications and technical bulletins.

In conclusion, N-Desethyl N-Acetyl Dorzolamide (CAS No. 147128-79-8) represents an important subject of study in modern pharmaceutical science. Its role as a metabolite, analytical standard, and potential therapeutic agent makes it relevant across multiple disciplines. As research methodologies advance and regulatory expectations evolve, the significance of thoroughly characterizing compounds like N-Desethyl N-Acetyl Dorzolamide will only increase in the coming years.